Cas no 2137997-56-7 (4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2137997-56-7
• MF: C₇H₅BrClFO₂S
• MW: 287.533802747726
• CID: 6264062
• PubChem ID: 165465643
• Update Time: 2025-05-25

4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride
• EN300-764484
• 2137997-56-7
• 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5BrClFO2S/c8-7-2-1-6(13(10,11)12)3-5(7)4-9/h1-3H,4H2
• InChI Key： ZOALQCMFQLRITN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CCl)S(=O)(=O)F

Computed Properties

• Exact Mass: 285.88662g/mol
• Monoisotopic Mass: 285.88662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride

Professional Introduction to 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride (CAS No. 2137997-56-7)

4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride, with the chemical identifier CAS No. 2137997-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile reactivity and utility in synthetic chemistry. The presence of both bromo and chloromethyl substituents on the benzene ring enhances its potential as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The structural features of 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride make it a valuable intermediate in the preparation of sulfonamide derivatives, which are widely studied for their biological activity. Sulfonamides have a long history of use as antibiotics, diuretics, and anticonvulsants, among other therapeutic applications. The introduction of a fluorine atom at the para position relative to the sulfonyl group and the chloromethyl group at the meta position introduces unique electronic and steric properties that can influence the reactivity and biological profile of resulting derivatives.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activity. For instance, researchers have been exploring modifications to the sulfonamide core to enhance binding affinity to target proteins or to improve pharmacokinetic properties. The compound 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride serves as an excellent starting material for such modifications, allowing chemists to introduce diverse functional groups while maintaining the integrity of the core sulfonamide structure.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinases are enzymes that play a key role in cell signaling pathways, and their overactivity or dysregulation is often associated with cancerous growths. By designing sulfonamide-based inhibitors that selectively target specific kinases, researchers can develop treatments with improved efficacy and reduced side effects. The reactivity of 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride allows for facile introduction of substituents that can fine-tune the binding properties of these inhibitors.

Another area where this compound has shown promise is in materials science. Fluorinated sulfonyl compounds are known for their thermal stability and resistance to degradation, making them suitable for use in high-performance materials. For example, they can be incorporated into polymers or coatings to enhance durability and chemical resistance. The presence of both bromo and chloromethyl groups also provides opportunities for further functionalization, enabling the creation of hybrid materials with tailored properties.

The synthesis of 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination, chloromethylation, and sulfonylation reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic methods have also made it possible to perform these reactions under milder conditions, reducing waste and improving sustainability.

In conclusion, 4-Bromo-3-(chloromethyl)benzene-1-sulfonyl fluoride (CAS No. 2137997-56-7) is a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable the synthesis of diverse derivatives with tailored biological activities and material properties. As research continues to uncover new uses for this compound, it is likely to remain a valuable tool in the chemist's arsenal for years to come.